Cas no 941986-61-4 (N-1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-2-nitrobenzene-1-sulfonamide)

• Product Name: N-1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-2-nitrobenzene-1-sulfonamide
• CAS No: 941986-61-4
• MF: C₂₁H₁₉N₃O₆S₂
• MW: 473.522062540054
• CID: 5513438
• Update Time: 2025-06-09

N-1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-2-nitrobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[1-(benzenesulfonyl)-3,4-dihydro-2H-quinolin-6-yl]-2-nitrobenzenesulfonamide
• N-1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-2-nitrobenzene-1-sulfonamide

• Inchi： 1S/C21H19N3O6S2/c25-24(26)20-10-4-5-11-21(20)31(27,28)22-17-12-13-19-16(15-17)7-6-14-23(19)32(29,30)18-8-2-1-3-9-18/h1-5,8-13,15,22H,6-7,14H2
• InChI Key： DIMLCQYANXVRSY-UHFFFAOYSA-N
• SMILES： C1(S(NC2C=CC3=C(C=2)CCCN3S(C2=CC=CC=C2)(=O)=O)(=O)=O)=CC=CC=C1[N+]([O-])=O

Additional information on N-1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-2-nitrobenzene-1-sulfonamide

Research Brief on N-1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-2-nitrobenzene-1-sulfonamide (CAS: 941986-61-4)

Recent studies on N-1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-2-nitrobenzene-1-sulfonamide (CAS: 941986-61-4) have highlighted its potential as a promising compound in the field of chemical biology and medicinal chemistry. This sulfonamide derivative has garnered attention due to its unique structural features and potential therapeutic applications, particularly in targeting specific enzymatic pathways involved in inflammatory and oncogenic processes.

The compound's mechanism of action has been explored in several in vitro and in vivo studies. Research indicates that it acts as a selective inhibitor of certain sulfotransferase enzymes, which play a critical role in the modulation of cellular signaling pathways. By inhibiting these enzymes, the compound may disrupt aberrant signaling cascades associated with disease progression, offering a novel approach to therapeutic intervention.

One of the key findings from recent investigations is the compound's ability to exhibit high binding affinity and specificity towards its target enzymes. Structural analysis using X-ray crystallography and molecular docking simulations has revealed that the nitrobenzene and benzenesulfonyl moieties are critical for its inhibitory activity. These insights have paved the way for further optimization of the compound to enhance its pharmacokinetic properties and reduce potential off-target effects.

In addition to its enzymatic inhibition properties, preliminary studies have also explored the compound's potential as a probe for chemical biology applications. Its fluorescent properties, attributed to the nitrobenzene group, make it a viable candidate for imaging studies aimed at visualizing enzyme activity in real-time within cellular environments. This dual functionality underscores its versatility as both a therapeutic agent and a research tool.

Despite these promising findings, challenges remain in the development of N-1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-2-nitrobenzene-1-sulfonamide for clinical use. Issues such as solubility, metabolic stability, and potential toxicity need to be addressed through further structure-activity relationship (SAR) studies and preclinical testing. Collaborative efforts between academic and industrial researchers are essential to overcome these hurdles and advance the compound towards clinical trials.

In conclusion, N-1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-2-nitrobenzene-1-sulfonamide represents a compelling case study in the intersection of chemical biology and drug discovery. Its unique structural and functional attributes offer multiple avenues for therapeutic and research applications, making it a compound of significant interest in the field. Continued research and development efforts will be crucial to fully realize its potential and translate these findings into tangible medical advancements.